Cas no 306934-76-9 (5-methyl-6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

5-methyl-6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one structure
306934-76-9 structure
Product Name:5-methyl-6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
CAS No:306934-76-9
MF:C13H10N2OS
MW:242.296301364899
MDL:MFCD01935060
CID:304971
PubChem ID:673139
Update Time:2025-04-19

5-methyl-6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidin-4(1H)-one,5-methyl-6-phenyl-
    • 4-HYDROXY-5-METHYL-6-PHENYLTHIENO[2,3-D]PYRIMIDINE
    • 5-methyl-6-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
    • 5-methyl-6-phenylthieno[2,3-d]pyrimidin-4-ol
    • 5-methyl-6-phenyl-3-hydrothiopheno[2,3-d]pyrimidin-4-one
    • 5-Methyl-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one
    • HMS542I10
    • 5-methyl-6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
    • SR-01000532297
    • Oprea1_817383
    • DTXSID40350076
    • AS-9201
    • 306934-76-9
    • BB 0218663
    • EN300-18705
    • AKOS001094268
    • 5-Methyl-6-phenyl thieno[2,3-d]pyrimidin-4-ol
    • SR-01000532297-1
    • MFCD01935060
    • CS-0214705
    • Z89264936
    • J-517798
    • CCG-235335
    • Maybridge1_000362
    • FT-0620638
    • AKOS027381435
    • DB-012586
    • 5-methyl-6-phenyl-1H-thieno[2,3-d]pyrimidin-4-one
    • ALBB-031568
    • MDL： MFCD01935060
    • Inchi： 1S/C13H10N2OS/c1-8-10-12(16)14-7-15-13(10)17-11(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15,16)
    • InChI Key： CTVQYCYDAHDMBF-UHFFFAOYSA-N
    • SMILES： S1C2=C(C(NC=N2)=O)C(C)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.05100
  • Monoisotopic Mass: 242.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.37
  • Melting Point: 247-249
  • Boiling Point: 484.8°Cat760mmHg
  • Flash Point: 247°C
  • Refractive Index: 1.714
  • PSA: 74.25000
  • LogP: 3.37230

5-methyl-6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

5-methyl-6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-6-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Pricemore >>

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